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Compound of Interest

Compound Name: NBI-27914 hydrochloride

Cat. No.: B560224

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of NBI-27914 hydrochloride, a selective, non-peptide corticotropin-releasing factor 1 (CRF1)
receptor antagonist. Adherence to these guidelines is essential for ensuring personnel safety
and maintaining a secure laboratory environment.

Essential Safety and Handling Protocols

While NBI-27914 hydrochloride may not be classified as hazardous under EC Directives, its
potent pharmacological activity necessitates careful handling to prevent accidental exposure.[1]
Standard laboratory procedures for handling potent compounds should be rigorously followed.

1. Engineering Controls: Primary containment is the first line of defense. All handling of solid
NBI-27914 hydrochloride should be conducted in a certified chemical fume hood to minimize
inhalation risk. For procedures with a higher risk of aerosolization, such as weighing or
preparing stock solutions, the use of a containment system like a glove box is recommended.

2. Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory for all
personnel handling NBI-27914 hydrochloride.
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PPE Component Specification Rationale

Nitrile or other chemically )
Prevents skin contact and

Gloves resistant gloves. Double ]
o absorption.
gloving is recommended.
] Chemical safety goggles or a Protects eyes from splashes or
Eye Protection _ _ _
face shield. airborne particles.
A fully buttoned lab coat with Protects skin and personal
Lab Coat ) o ) o
tight-fitting cuffs. clothing from contamination.

A NIOSH-approved respirator ] ]
Prevents inhalation of the
) ) may be necessary for large ) ]
Respiratory Protection N ) ] ] compound, especially in
guantities or if engineering
_ - powder form.
controls are insufficient.

3. Procedural Guidance:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. The designated
handling area within the fume hood should be clean and uncluttered.

» Weighing: To minimize the dispersion of fine powder, weigh the compound carefully. Use of
an anti-static weigh boat can be beneficial.

e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing. NBI-27914 hydrochloride is soluble in ethanol and DMSO.[1]

» Spill Management: In the event of a spill, cordon off the area. For small spills, gently cover
with an absorbent material, then carefully sweep the material into a designated waste
container. For larger spills, evacuate the area and follow your institution's emergency
procedures.

Disposal Plan

Proper disposal of NBI-27914 hydrochloride and any contaminated materials is critical to
prevent environmental contamination.
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o Waste Segregation: All materials that have come into contact with NBI-27914
hydrochloride, including gloves, weigh boats, pipette tips, and excess compound, should be
collected in a clearly labeled, sealed container for hazardous waste.

» Disposal Method: As a chlorinated organic compound with potent pharmacological activity,
high-temperature incineration by a licensed hazardous waste disposal service is the
recommended method of disposal. This ensures the complete destruction of the active
compound. Do not dispose of NBI-27914 hydrochloride down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes key quantitative data for NBI-27914 hydrochloride:

Property Value Source
Molecular Weight 470.66 g/mol [1]
Formula C1sH20ClaNa-HCI [1]
Purity >98% [1]
N Soluble to 100 mM in ethanol
Solubility [1]
and DMSO
Storage Store at room temperature. [1]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of NBI-
27914 hydrochloride from receipt to disposal.
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Safe Handling Workflow for NBI-27914 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nbi-27914-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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